Cas no 2229602-71-3 (O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine)

• Product Name: O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine
• CAS No: 2229602-71-3
• MF: C₆H₉F₆NO
• MW: 225.132182836533
• CID: 5935200
• PubChem ID: 165975173
• Update Time: 2025-05-20

O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine
• EN300-1942145
• O-[4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-yl]hydroxylamine
• 2229602-71-3

• Inchi： 1S/C6H9F6NO/c1-4(2,14-13)3(5(7,8)9)6(10,11)12/h3H,13H2,1-2H3
• InChI Key： MOAADKIOBYNFIS-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C)(C)ON)(F)F

Computed Properties

• Exact Mass: 225.05883288g/mol
• Monoisotopic Mass: 225.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine

O-4,4,4-Trifluoro-2-Methyl-3-(Trifluoromethyl)Butan-2-Ylhydroxylamine: A Comprehensive Overview

The compound O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine (CAS No 2229602-71-3) is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure is characterized by a hydroxylamine group attached to a highly fluorinated carbon framework, which imparts distinctive reactivity and stability.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry, particularly in the development of bioactive molecules. The presence of multiple fluorine atoms in the O-4,4,4-trifluoro moiety significantly enhances the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for use as an intermediate in the synthesis of complex molecules with potential therapeutic applications.

The synthesis of O-4,4,4-trifluoro-2-methyl-3-(trifluoromethyl)butan-2-ylhydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding trifluorinated alcohol. This alcohol is then subjected to a series of transformations, including oxidation and substitution reactions, to introduce the hydroxylamine functionality. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its reactivity under various chemical conditions. Researchers have demonstrated that the hydroxylamine group can act as a nucleophile in substitution reactions, enabling the construction of diverse functional groups. Additionally, the trifluoromethyl group exhibits unique electronic properties that can influence the reactivity of adjacent functional groups.

In terms of applications, O-4,4,4-trifluoro compounds are increasingly being explored for their role in drug discovery. For instance, fluorinated hydroxylamines have been shown to possess inhibitory activity against certain enzymes involved in disease pathways. This makes them valuable leads for the development of novel therapeutic agents.

Moreover, the compound's stability under harsh chemical conditions makes it suitable for use in demanding industrial processes. Its ability to withstand high temperatures and reactive environments without degradation underscores its potential as a robust building block in organic synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity patterns of O-hydroxylamine derivatives like this compound. Quantum mechanical calculations have revealed that the distribution of electron density around the nitrogen atom plays a critical role in determining its nucleophilic character.

In conclusion, O-4,4,4-trifluoro compounds represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover new aspects of their chemistry and utility, compounds like O-hydroxylamine derivatives will undoubtedly play an increasingly important role in advancing modern science and technology.